Cas no 380354-97-2 (Desmethyl-Bicyclopyrone)

• Product Name: Desmethyl-Bicyclopyrone
• CAS No: 380354-97-2
• MF: C₁₈H₁₈F₃NO₅
• MW: 385.33
• CID: 5070174
• Update Time: 2025-06-12

Desmethyl-Bicyclopyrone Chemical and Physical Properties

Names and Identifiers

• Bicyclopyrone Impurity 3
• Desmethyl-Bicyclopyrone

• Inchi： 1S/C18H18F3NO5/c19-18(20,21)13-4-3-11(12(22-13)8-27-6-5-23)17(26)14-15(24)9-1-2-10(7-9)16(14)25/h3-4,9-10,23-24H,1-2,5-8H2
• InChI Key： FHIRGKCRHVBKJT-UHFFFAOYSA-N
• SMILES： C(CO)OCC1=C(C=CC(=N1)C(F)(F)F)C(C1C(C2CCC(C2)C=1O)=O)=O

Additional information on Desmethyl-Bicyclopyrone

Desmethyl-Bicyclopyrone (CAS No: 380354-97-2) - A Comprehensive Overview

Desmethyl-Bicyclopyrone, chemically identified by the CAS number 380354-97-2, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, which belongs to the bicyclopyrone class, has garnered considerable attention due to its unique structural properties and potential applications in drug development. The bicyclopyrone scaffold is known for its versatility, offering a rich framework for medicinal chemists to explore various pharmacological interactions.

The structural complexity of Desmethyl-Bicyclopyrone makes it an intriguing subject for research. Its bicyclic structure contributes to its stability and reactivity, which are crucial factors in the design of novel therapeutic agents. The presence of multiple chiral centers in this molecule allows for the synthesis of enantiomerically pure derivatives, which is often a critical requirement in pharmaceuticals to ensure efficacy and minimize side effects.

In recent years, there has been a growing interest in exploring the pharmacological potential of Desmethyl-Bicyclopyrone. Studies have indicated that this compound exhibits promising biological activities, making it a valuable candidate for further investigation. Specifically, research has focused on its potential role in modulating enzyme activity and interacting with biological targets involved in various disease pathways.

One of the most compelling aspects of Desmethyl-Bicyclopyrone is its role as a precursor in the synthesis of more complex molecules. The compound's structural features make it an ideal building block for constructing intricate pharmacophores. This capability is particularly relevant in the context of drug discovery, where access to structurally diverse compounds is essential for identifying new therapeutic targets.

Recent advancements in computational chemistry have further enhanced the understanding of Desmethyl-Bicyclopyrone's properties. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These studies not only help in predicting the compound's pharmacological activity but also aid in designing derivatives with improved efficacy and selectivity.

The synthesis of Desmethyl-Bicyclopyrone involves sophisticated chemical methodologies that highlight the expertise required in modern pharmaceutical chemistry. The process typically involves multi-step reactions, including cyclization and functional group transformations, to achieve the desired molecular structure. The precision required in these synthetic steps underscores the importance of advanced analytical techniques for characterizing the final product.

Desmethyl-Bicyclopyrone has also been studied for its potential applications in biocatalysis. The compound's ability to serve as a substrate or inhibitor for various enzymes has opened new avenues for developing enzymatic assays and biocatalytic processes. These applications are particularly relevant in industrial settings where efficient and environmentally friendly synthetic routes are increasingly valued.

The growing body of research on Desmethyl-Bicyclopyrone underscores its significance as a chemical entity with diverse applications. As our understanding of its properties and potential continues to expand, so does the scope for innovative drug development strategies. The compound's unique structural features and biological activities make it a cornerstone in the quest for novel therapeutic agents.

In conclusion, Desmethyl-Bicyclopyrone (CAS No: 380354-97-2) represents a fascinating compound with substantial potential in pharmaceutical research and development. Its structural complexity, coupled with its promising biological activities, positions it as a key player in the discovery and design of new drugs. As research progresses, we can expect further insights into its applications and contributions to advancing medical science.